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Compound of Interest

Compound Name: N-Oleoyl Valine

Cat. No.: B10776042 Get Quote

Technical Support Center: N-Oleoyl Valine
This technical support center provides researchers, scientists, and drug development

professionals with best practices for handling, storing, and utilizing N-Oleoyl Valine in

experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is N-Oleoyl Valine?

N-Oleoyl Valine is an endogenous N-acyl amino acid. It is recognized as an antagonist of the

Transient Receptor Potential Vanilloid 3 (TRPV3), a cation channel involved in thermosensation

and skin homeostasis. It has been studied for its roles in thermoregulation and its increased

presence during acute lung injury. N-acyl amines, as a class, are also known to promote

mitochondrial uncoupling.

Q2: What are the recommended storage conditions for N-Oleoyl Valine?

For long-term stability, N-Oleoyl Valine should be stored at -20°C.[1][2][3][4] When stored

under these conditions, it is expected to be stable for at least two years.[2]

Q3: How should I prepare a stock solution of N-Oleoyl Valine?

N-Oleoyl Valine is soluble in several organic solvents. To prepare a stock solution, dissolve the

compound in dimethylformamide (DMF), dimethyl sulfoxide (DMSO), or ethanol. For cell culture
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experiments, it is common to dissolve it first in an organic solvent like ethanol and then dilute it

with the aqueous buffer or medium of choice. Due to its limited solubility in aqueous solutions, it

is advisable to prepare fresh dilutions for each experiment and avoid long-term storage of

aqueous solutions.

Q4: What are the primary safety precautions I should take when handling N-Oleoyl Valine?

While a specific safety data sheet (SDS) for N-Oleoyl Valine is not readily available, general

laboratory safety practices for handling chemical compounds should be followed. Based on the

SDS for its component, L-Valine, the following precautions are recommended:

Personal Protective Equipment (PPE): Wear appropriate protective gear, including safety

glasses or goggles, a lab coat, and chemical-resistant gloves (e.g., nitrile).

Ventilation: Handle the compound in a well-ventilated area or under a chemical fume hood to

avoid inhalation of any dust or aerosols.

Handling: Avoid direct contact with skin and eyes. Do not ingest or inhale. Wash hands

thoroughly after handling.

Spills: In case of a spill, avoid generating dust. Gently sweep or scoop the material into a

suitable container for disposal.
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Issue Possible Cause Recommended Solution

Compound Precipitation in

Aqueous Solution

Low aqueous solubility of N-

Oleoyl Valine.

Prepare a higher concentration

stock solution in an organic

solvent (e.g., DMSO or

ethanol) and then dilute it to

the final working concentration

in your aqueous buffer or cell

culture medium immediately

before use. Ensure the final

concentration of the organic

solvent is compatible with your

experimental system. For

example, a 1:4 ratio of ethanol

to PBS (pH 7.2) has been

used for similar compounds.

Inconsistent Experimental

Results

Degradation of the compound

in solution.

Prepare fresh working

solutions for each experiment.

Avoid repeated freeze-thaw

cycles of the stock solution by

preparing aliquots. Store stock

solutions at -20°C or -80°C in

tightly sealed vials.

Low Cell Viability After

Treatment

Cytotoxicity from the

compound or the solvent.

Perform a dose-response

curve to determine the optimal

non-toxic concentration of N-

Oleoyl Valine for your specific

cell line. Also, run a vehicle

control with the same final

concentration of the organic

solvent used to dissolve the

compound to ensure the

solvent itself is not causing

cytotoxicity.

No Observable Effect of the

Compound

Insufficient concentration or

inactive compound.

Verify the purity and integrity of

your N-Oleoyl Valine stock.
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Consider increasing the

concentration of the compound

in your assay. Ensure that the

experimental conditions (e.g.,

incubation time, cell density)

are appropriate for observing

the expected biological effect.

Data Presentation
Table 1: Physical and Chemical Properties of N-Oleoyl Valine

Property Value Reference

Molecular Formula C₂₃H₄₃NO₃

Molecular Weight 381.6 g/mol

CAS Number 60374-41-6

Appearance
Typically supplied as a solution

in methyl acetate or as a solid.

Storage Temperature -20°C

Stability ≥ 2 years at -20°C

Table 2: Solubility of N-Oleoyl Valine

Solvent Solubility Reference

DMF 10 mg/mL

DMSO 12 mg/mL

Ethanol 12 mg/mL

Ethanol:PBS (pH 7.2) (1:4) 0.2 mg/mL
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Experimental Protocols
Protocol 1: Cell-Based Assay for Assessing TRPV3 Antagonism

This protocol describes a general method for evaluating the antagonistic effect of N-Oleoyl
Valine on TRPV3 channels in a cell line overexpressing the channel (e.g., HEK293T-TRPV3).

Materials:

HEK293T cells stably or transiently expressing human TRPV3

Complete cell culture medium (e.g., DMEM with 10% FBS)

N-Oleoyl Valine

TRPV3 agonist (e.g., 2-Aminoethoxydiphenyl borate (2-APB) or Carvacrol)

Calcium indicator dye (e.g., Fura-2 AM or Fluo-4 AM)

Assay buffer (e.g., Hanks' Balanced Salt Solution with Ca²⁺ and Mg²⁺)

96-well black, clear-bottom cell culture plates

Fluorescence plate reader

Procedure:

Cell Seeding: Seed the TRPV3-expressing cells into a 96-well plate at an appropriate density

and allow them to adhere overnight.

Dye Loading: Wash the cells with the assay buffer and then incubate them with the calcium

indicator dye according to the manufacturer's instructions.

Compound Incubation: After dye loading, wash the cells again with the assay buffer. Add

different concentrations of N-Oleoyl Valine (prepared by diluting the stock solution in the

assay buffer) to the wells and incubate for a predetermined time (e.g., 15-30 minutes).

Include a vehicle control.
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Agonist Stimulation and Measurement: Place the plate in a fluorescence plate reader. Add a

pre-determined concentration of the TRPV3 agonist to the wells and immediately start

recording the fluorescence signal over time.

Data Analysis: The change in fluorescence intensity corresponds to the change in

intracellular calcium concentration. Compare the agonist-induced calcium influx in the

presence and absence of N-Oleoyl Valine to determine its antagonistic activity.

Visualizations
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Experiment Analysis
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Incubate cells with N-Oleoyl Valine
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Click to download full resolution via product page

Caption: Workflow for a cell-based calcium influx assay.
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Caption: Simplified TRPV3 signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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